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Compound of Interest

Compound Name: Halauxifen

Cat. No.: B1672591 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the tank-mix compatibility of

halauxifen, a synthetic auxin herbicide, with other common herbicides. The information is

intended to guide researchers in designing and conducting experiments to evaluate the

physical, biological, and crop safety aspects of halauxifen tank mixtures.

Biological Efficacy and Crop Safety of Halauxifen
Tank-Mixes
Halauxifen-methyl, the active ingredient in Arylex™ active products, is effective for the control

of a wide range of broadleaf weeds, including many glyphosate- and ALS-resistant biotypes.[1]

Tank-mixing halauxifen with other herbicides is often necessary to broaden the weed control

spectrum.[2][3]

Efficacy Data Summary
The following tables summarize the biological efficacy of halauxifen-methyl in tank-mixes with

other herbicides for the control of key weed species.

Table 1: Efficacy of Halauxifen-Methyl Tank-Mixes on Glyphosate-Resistant (GR) Horseweed

(Conyza canadensis)
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Halauxifen-
methyl Rate
(g ae/ha)

Tank-Mix
Partner

Partner
Rate (g
ae/ha)

Weed
Control (%)
35 DAT

Crop Reference

5 None - 90
Pre-plant

burndown
[4]

5 2,4-D 560 87-97
Pre-plant

burndown
[4]

5 Dicamba 280 87-97
Pre-plant

burndown

5 Glyphosate 560 87-97
Pre-plant

burndown

5
2,4-D +

Dicamba
560 + 280 97

Pre-plant

burndown

5
2,4-D +

Glyphosate
560 + 560 93-94

Pre-plant

burndown

5
Dicamba +

Glyphosate
280 + 560 97-99

Pre-plant

burndown

Table 2: Efficacy of Halauxifen-Methyl Tank-Mixes on Other Broadleaf Weeds
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Weed
Species

Halauxifen-
methyl Rate
(g ae/ha)

Tank-Mix
Partner

Partner
Rate (g
ae/ha)

Weed
Control (%)

Reference

Common

Ragweed

(Ambrosia

artemisiifolia)

5 None - 93

Common

Ragweed

(Ambrosia

artemisiifolia)

5
2,4-D or

Dicamba
560 or 280 91-97

Giant

Ragweed

(Ambrosia

trifida)

5 None - 73 (21 DAT)

Giant

Ragweed

(Ambrosia

trifida)

5

2,4-D,

Dicamba, or

Glyphosate

560, 280, or

560

86-98 (21

DAT)

Redroot

Pigweed

(Amaranthus

retroflexus)

5 None - 62 (21 DAT)

Redroot

Pigweed

(Amaranthus

retroflexus)

5

2,4-D,

Dicamba, or

Glyphosate

560, 280, or

560

89-98 (21

DAT)

Henbit

(Lamium

amplexicaule)

5 None - 90

Purple

Deadnettle

5 None - 99
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(Lamium

purpureum)

Crop Safety Data
Halauxifen-methyl can cause minor, transient phytotoxicity to soybeans when applied as a pre-

plant burndown.

Table 3: Soybean Phytotoxicity from Pre-plant Applications of Halauxifen-Methyl

Application Timing
(Days Before
Planting)

Phytotoxicity (%) at
14 Days After
Planting

Phytotoxicity (%) at
21 Days After
Planting

Reference

14 1-15 Negligible

7 1-15 Negligible

0 1-15 Negligible

Experimental Protocols
Protocol for Physical Compatibility "Jar" Test
This protocol is designed to assess the physical compatibility of halauxifen with other herbicide

formulations in a spray solution.

Materials:

Clean, clear glass jars with lids (1-quart or 1-liter)

Pipettes or measuring cylinders for accurate measurement of herbicides and adjuvants

Water from the same source as will be used for the field application

The herbicide formulations to be tested

Any adjuvants (e.g., surfactants, oils) to be included in the tank-mix
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Personal Protective Equipment (PPE) as specified on the herbicide labels

Procedure:

Fill the glass jar to half of the final desired volume with the carrier (water).

Add any compatibility agents and agitate.

Add the different herbicide formulations one at a time, following the WAMLEGS or APPLES

mixing order, and agitate after each addition.

Wettable powders and Water-dispersible Granules (WG, WDG)

Agitate thoroughly

Liquid flowables and Suspensions (SC, F)

Emulsifiable Concentrates (EC)

Solutions (SL) and Surfactants

After all components have been added, fill the jar to the final volume, cap it, and invert it 10-

15 times to ensure thorough mixing.

Let the mixture stand for 15-30 minutes and observe for any signs of incompatibility, such as:

Formation of precipitates, flakes, or gels

Separation into layers

Excessive foaming

Heat generation

If any of these signs are present, the mixture is physically incompatible.

Table 4: Example of Physical Compatibility Scoring
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Score Description

1 Immediate separation or precipitation

2 Separation or precipitation within 5 minutes

3 Separation or precipitation within 30 minutes

4
Minor separation after 30 minutes, easily

resuspended

5 No separation or precipitation after 30 minutes

Protocol for Field Evaluation of Biological Efficacy and
Crop Safety
This protocol outlines a standard procedure for conducting field trials to evaluate the

performance of halauxifen tank-mixes.

Experimental Design:

Trial Layout: Randomized Complete Block Design (RCBD) with a minimum of 3-4

replications.

Plot Size: Minimum of 2-3 meters wide and 8-10 meters long to accommodate sprayer boom

width and minimize edge effects.

Treatments:

Untreated control

Halauxifen applied alone

Tank-mix partner(s) applied alone

Halauxifen in tank-mix with partner(s)

Include a standard commercial treatment for comparison.
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Application:

Equipment: Use a calibrated research plot sprayer with appropriate nozzles to ensure

uniform application.

Carrier Volume: Typically 100-200 L/ha.

Application Timing: Apply at the recommended growth stage for the target weeds and crop.

Environmental Conditions: Record temperature, humidity, wind speed, and soil moisture at

the time of application.

Assessments:

Weed Control: Visually assess the percentage of weed control at regular intervals (e.g., 7,

14, 21, and 35 days after treatment - DAT) on a scale of 0% (no control) to 100% (complete

control).

Crop Phytotoxicity: Visually assess crop injury at the same intervals as weed control on a

scale of 0% (no injury) to 100% (crop death). Note any symptoms such as stunting,

chlorosis, or epinasty.

Yield: Harvest the plots at crop maturity to determine the effect of the treatments on yield.

Visualizations
Halauxifen Mode of Action Signaling Pathway

Halauxifen-methyl TIR1/AFB
Auxin Co-receptors

Binds to Aux/IAA
Repressor Proteins

Promotes degradation of Auxin Response
Factors (ARFs)

Inhibits Auxin-Responsive
Genes

Activates transcription of Uncontrolled Growth &
Epinasty Plant Death

Click to download full resolution via product page

Caption: Simplified signaling pathway for halauxifen-methyl mode of action.

Experimental Workflow for Tank-Mix Compatibility
Assessment
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Caption: General experimental workflow for evaluating herbicide tank-mixes.
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Logical Relationships in Tank-Mix Decision Making

Need for Tank-Mix?

Check Product Labels for
Compatibility & Restrictions

Perform Jar Test?

If no restrictions

Do Not Tank-Mix

If prohibitedPhysically Compatible?

Conduct Small Scale
Field Test?

Yes

No

Proceed with
Full Application

If successful If issues arise

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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